Cas no 7465-74-9 ( )

• Product Name: &nbsp
• CAS No: 7465-74-9
• MF: C₁₂H₁₅Cl₃O₃
• MW: 313.604701280594
• CID: 979686
• PubChem ID: 346136
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID00323524
• NSC404195
• NSC-404195
• 1,3,5-trichloro-2-[2-(2-ethoxyethoxy)ethoxy]benzene
• 7465-74-9
•  

• Inchi： 1S/C12H15Cl3O3/c1-2-16-3-4-17-5-6-18-12-10(14)7-9(13)8-11(12)15/h7-8H,2-6H2,1H3
• InChI Key： GRFQPQNKPVSANC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCOCCOCC)Cl)Cl

Computed Properties

• Exact Mass: 312.009
• Monoisotopic Mass: 312.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 381.2°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.519